Efavirenz Benzoylaminoalcohol Impurity
Efavirenz Benzoylaminoalcohol Impurity
An impurity arising in the synthesis of Efavirenz.
Brand Name:
Vulcanchem
CAS No.:
1189491-03-9
VCID:
VC0192955
InChI:
InChI=1S/C21H17ClF3NO3/c1-29-16-7-4-14(5-8-16)19(27)26-18-9-6-15(22)12-17(18)20(28,21(23,24)25)11-10-13-2-3-13/h4-9,12-13,28H,2-3H2,1H3,(H,26,27)
SMILES:
COC1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)Cl)C(C#CC3CC3)(C(F)(F)F)O
Molecular Formula:
C21H17ClF3NO3
Molecular Weight:
423.81
Efavirenz Benzoylaminoalcohol Impurity
CAS No.: 1189491-03-9
Impurities
VCID: VC0192955
Molecular Formula: C21H17ClF3NO3
Molecular Weight: 423.81
Purity: > 95%
| CAS No. | 1189491-03-9 |
|---|---|
| Product Name | Efavirenz Benzoylaminoalcohol Impurity |
| Molecular Formula | C21H17ClF3NO3 |
| Molecular Weight | 423.81 |
| IUPAC Name | N-[4-chloro-2-(4-cyclopropyl-1,1,1-trifluoro-2-hydroxybut-3-yn-2-yl)phenyl]-4-methoxybenzamide |
| Standard InChI | InChI=1S/C21H17ClF3NO3/c1-29-16-7-4-14(5-8-16)19(27)26-18-9-6-15(22)12-17(18)20(28,21(23,24)25)11-10-13-2-3-13/h4-9,12-13,28H,2-3H2,1H3,(H,26,27) |
| SMILES | COC1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)Cl)C(C#CC3CC3)(C(F)(F)F)O |
| Appearance | White to Off-White Solid |
| Melting Point | 138-141°C |
| Description | An impurity arising in the synthesis of Efavirenz. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | rac N-[4-Chloro-2-[3-cyclopropyl-1-hydroxy-1-(trifluoromethyl)-2-propynyl]phenyl]-4-methoxybenzamide |
| PubChem Compound | 46780976 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume